Cas no 872704-14-8 (ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate
• CAS No: 872704-14-8
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5511180
• Update Time: 2025-05-26

ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetyl]piperazine-1-carboxylate
• ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate

• Inchi： 1S/C17H20N4O4S/c1-2-24-17(23)21-9-7-20(8-10-21)16(22)12-26-15-6-5-13(18-19-15)14-4-3-11-25-14/h3-6,11H,2,7-10,12H2,1H3
• InChI Key： HZKIGVNYVIZWRS-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CSC2=NN=C(C3=CC=CO3)C=C2)=O)CC1

Additional information on ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate

Ethyl 4-(2-{6-(Furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 872704-14-8): An Overview

Ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 872704-14-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 872704-14-8) is composed of a piperazine ring linked to a furanopyridazine moiety through a sulfanyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The piperazine ring is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The furanopyridazine moiety, on the other hand, contributes to the compound's electronic and steric properties, making it an attractive scaffold for drug design.

The molecular formula of this compound is C₁₉H₂₀N₄O₃S, with a molecular weight of approximately 380.45 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 155°C to 157°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water.

Synthesis Methods

The synthesis of ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 872704-14-8) involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route begins with the preparation of the key intermediate, 6-(furan-2-yl)pyridazin-3-thiol, which can be synthesized via a multi-step process involving aromatic substitution and cyclization reactions.

The next step involves the formation of the acetyl derivative by reacting the thiol with acetyl chloride or another suitable acylating agent. This intermediate is then coupled with piperazine using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). Finally, the ethyl ester is introduced by reacting the resulting amide with ethyl chloroformate under basic conditions.

Biological Activities

Ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 872704-14-8) has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. Recent research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

In preclinical studies, it has been demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by ischemia or neurotoxic agents. Additionally, it has been shown to enhance synaptic plasticity and improve cognitive function in animal models of Alzheimer's disease.

Beyond its neuroprotective properties, ethyl 4-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 872704-14-8) has also shown promise as an anticancer agent. Studies have indicated that it can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Future Directions

The potential clinical applications of ethyl 4-(2-{6-(furan-2-y lpyridazin -3 - ylsulfanyl }acetyl ) piperazine -1 - carboxy late (CAS No . 872704 -14 -8 ) are currently being explored through various preclinical and early-stage clinical trials . Initial results have been encouraging , suggesting that this compound may offer significant therapeutic benefits for patients suffering from neurological disorders such as Alzheimer's disease , Parkinson's disease , and multiple sclerosis .

In addition , ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects . Strategies being explored include prodrug design , formulation development , and targeted drug delivery systems . These efforts aim to improve the therapeutic index of the compound , making it more suitable for clinical use .

Conclusion

Ethyl 4-(2-{6-(furan -2 - yl ) pyridazin -3 - ylsulfanyl } acetyl ) piperazine -1 - carboxy late (CAS No . 872704 -14 -8 ) represents a promising candidate for the treatment of various neurological disorders and cancer . Its unique chemical structure , combined with its potent biological activities , makes it an attractive target for further research and development . As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential , this compound holds great promise for improving patient outcomes in these challenging medical conditions .